Cas no 21663-61-6 (2,5-Dichlorobenzonitrile)

• Product Name: 2,5-Dichlorobenzonitrile
• CAS No: 21663-61-6
• MF: C₇H₃Cl₂N
• MW: 172.011419534683
• MDL: MFCD00019741
• CID: 51841
• PubChem ID: 89000
• Update Time: 2025-04-18

2,5-Dichlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichlorobenzonitrile
• 2,5-Dichlorobenzoyl cyanide
• 2,4-DIETHOXY BENZOPHENONE
• 2,5-Dichlor-benzonitril
• 2,5-dichloro-1-benzonitrile
• 2,5-dichlorobenzenecarbonitrile
• 2,5-Dichlorobenzonitril
• 2,5-dichloro-benzonitrile
• 2,5-dichlorobenzonitrite
• 2,5-dichlorobenzylnitrile
• Benzonitrile,2,5-dichloro
• NSC 166361
• Benzonitrile, 2,5-dichloro-
• LNGWRTKJZCBXGT-UHFFFAOYSA-N
• NSC166361
• PubChem3687
• KSC490Q4H
• Jsp004402
• STK802217
• SBB063683
• ANW-
• NS00026935
• DTXSID70176049
• SCHEMBL104941
• NSC-166361
• PS-4330
• 21663-61-6
• FT-0610307
• AC-23451
• CK2138
• A18454
• AI3-33405
• W-107533
• 2,5-Dichlorobenzonitrile, 97%
• MFCD00019741
• EN300-172873
• EINECS 244-518-7
• AMY36994
• CS-W017633
• AKOS005254736
• SY017110
• D4018
• 2,5-Dichlorobenzonitrile,98%
• DTXCID6098540
• DB-020046
• BBL011046

• MDL： MFCD00019741
• Inchi： 1S/C7H3Cl2N/c8-6-1-2-7(9)5(3-6)4-10/h1-3H
• InChI Key： LNGWRTKJZCBXGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)Cl
• BRN： 2045293

Computed Properties

• Exact Mass: 170.96400
• Monoisotopic Mass: 170.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.4000
• Melting Point: 129.0 to 133.0 deg-C
• Boiling Point: 247.6℃ at 760 mmHg
• Flash Point: 103.9℃
• Refractive Index: 1.583
• PSA: 23.79000
• LogP: 2.86508

2,5-Dichlorobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides